N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide

• IUPAC Name: N-methyl-4-[(4-methyl-1,3-thiazol-2-yl)methoxy]benzamide
• InChI: InChI=1S/C13H14N2O2S/c1-9-8-18-12(15-9)7-17-11-5-3-10(4-6-11)13(16)14-2/h3-6,8H,7H2,1-2H3,(H,14,16)
• InChI Key: SQDFCZDLJGBIEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)COC2=CC=C(C=C2)C(=O)NC
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide, also known as MTT-NM-4, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the benzamide family and has been shown to possess a range of biochemical and physiological effects. In

Scientific Research Applications

Supramolecular Gelators

Research on N-(thiazol-2-yl)benzamide derivatives, which share structural similarities with N-methyl-4-((4-methylthiazol-2-yl)methoxy)benzamide, has demonstrated their capacity as new series of supramolecular gelators. Specifically, these compounds have shown promising gelation behavior towards ethanol/water and methanol/water mixtures, highlighting their stability and low minimum gelator concentration. The gelation mechanism is driven by π-π interactions along with cyclic N–H⋯N and S⋯O interactions, showcasing the critical role of methyl functionality and multiple non-covalent interactions in their gelation/non-gelation behavior (Yadav & Ballabh, 2020).

Synthetic Utility and Applications

The Weinreb amide, closely related to this compound, has been identified as a valuable acylating agent in synthetic chemistry. Its utility spans various synthetic endeavors, from facilitating organolithium or organomagnesium reagent reactions to serving as a robust equivalent for an aldehyde group. This versatility underscores its growing importance in both academic and industrial pharmaceutical settings (Balasubramaniam & Aidhen, 2008).

Antimicrobial and Antioxidant Applications

Further research into this compound derivatives has revealed their potential antimicrobial and antioxidant properties. Novel synthetic approaches have yielded compounds with significant activity against various microorganisms, highlighting their potential as therapeutic agents. Additionally, some derivatives have been evaluated as antioxidant additives for lubricating oils, indicating their utility beyond pharmaceutical applications (Amer et al., 2011).

Neuroleptic Activity

Research into benzamides, including compounds structurally related to this compound, has demonstrated their potential as neuroleptics. These studies have found that certain structural modifications can significantly enhance their activity against apomorphine-induced stereotyped behavior in rats, suggesting their application in treating psychosis (Iwanami et al., 1981).